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Compound of Interest

Compound Name: (S)-2-Phenylpyrrolidine

Cat. No.: B1301846

Introduction

(S)-2-Phenylpyrrolidine is a chiral heterocyclic compound of significant interest in medicinal
chemistry and organic synthesis. Its rigid, three-dimensional structure and the presence of a
stereogenic center make it a valuable building block for the development of novel therapeutic
agents and a versatile ligand in asymmetric catalysis. This technical guide provides a
comprehensive overview of the commercial availability, key properties, and synthetic
methodologies related to (S)-2-Phenylpyrrolidine, tailored for researchers, scientists, and
professionals in the field of drug development.

Commercial Availability and Key Suppliers

(S)-2-Phenylpyrrolidine is commercially available from a range of chemical suppliers
worldwide. These suppliers offer various grades of the compound, from research quantities to
bulk orders, with purity levels often exceeding 95%. When sourcing this compound, it is crucial
to consider factors such as enantiomeric excess (e.e.), purity, and the availability of
comprehensive analytical data, including Certificates of Analysis (CoA) and Safety Data Sheets
(SDS).

A non-exhaustive list of prominent suppliers includes:

e AbacipharmTech[1]
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e Ambeed, Inc.

e Bouling Chemical Co., Limited[2]

e ChemicalBook[3]

e Chem-Impex[4]

o Santa Cruz Biotechnology[5]

e Sigma-Aldrich

Tokyo Chemical Industry (TCI)[6]

Researchers are advised to request and scrutinize the CoA from potential suppliers to verify the
stereochemical integrity and overall purity of the product before procurement.

Physicochemical and Safety Data

A summary of the key physicochemical properties and safety information for 2-
Phenylpyrrolidine is presented in the tables below. It is important to note that some data may
refer to the racemic mixture, and specific values for the (S)-enantiomer should be confirmed
with the supplier.

Table 1: Physicochemical Properties of 2-Phenylpyrrolidine
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Property Value Source
Molecular Formula C1oH13N [21151[7]
Molecular Weight 147.22 g/mol [51[7]
Appearance Colorless to light yellow liquid [2]
Boiling Point 234 - 236 °C [2]
Density 1.013 g/cm3 [2]
Flash Point 101 °C [2]

N Soluble in organic solvents like
Solubility [2]
ethanol and ether.

Room temperature, in a cool,
Storage Temperature dark place under an inert [6]
atmosphere.

Table 2: GHS Hazard and Precautionary Statements for 2-Phenylpyrrolidine
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Category Statement Source

H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye
irritation. H332: Harmful if
Hazard Statements , [71[8]
inhaled. H335: May cause
respiratory irritation. H412:
Harmful to aquatic life with

long lasting effects.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P264: Wash skin
thoroughly after handling.
P270: Do not eat, drink or
smoke when using this
product. P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P301+P317: IF SWALLOWED:
Get medical help. P302+P352:
] IF ON SKIN: Wash with plenty
Precautionary Statements [8]
of soap and water.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P501:
Dispose of contents/container
to an appropriate treatment
and disposal facility in
accordance with applicable

laws and regulations.

Experimental Protocols for Synthesis
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The synthesis of enantiomerically enriched 2-phenylpyrrolidine can be achieved through two
primary strategies: asymmetric synthesis, which creates the desired enantiomer directly, and
chiral resolution, which separates a racemic mixture into its constituent enantiomers.

Asymmetric Synthesis

Asymmetric synthesis offers an efficient route to (S)-2-Phenylpyrrolidine, often involving the
use of chiral catalysts or auxiliaries to control the stereochemical outcome of the reaction.

Workflow for a Generic Asymmetric Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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